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Compound of Interest

Compound Name: Keapl-Nrf2-IN-25

Cat. No.: B15609487

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Kelch-like ECH-associated protein 1 (Keapl)-Nuclear factor erythroid 2-related factor 2
(Nrf2) signaling pathway is a critical regulator of cellular defense against oxidative and
electrophilic stress, playing a pivotal role in the modulation of inflammatory responses. Under
basal conditions, Keapl targets Nrf2 for ubiquitination and subsequent proteasomal
degradation. However, upon exposure to oxidative stress or electrophilic agents, this
interaction is disrupted, leading to the stabilization and nuclear translocation of Nrf2. In the
nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of a
wide array of cytoprotective genes, including antioxidant enzymes and anti-inflammatory
mediators. Dysregulation of the Keap1-Nrf2 pathway is implicated in the pathogenesis of
numerous inflammatory diseases, making it an attractive target for therapeutic intervention.

Keap1-Nrf2-IN-25 (also known as Compound 19) is a potent, non-covalent inhibitor of the
Keap1-Nrf2 protein-protein interaction (PPI). By disrupting the binding of Keapl to Nrf2,
Keap1-Nrf2-IN-25 promotes the activation of the Nrf2 signaling pathway, leading to a reduction
in reactive oxygen species (ROS) and the suppression of pro-inflammatory cytokines. This
application note provides a comprehensive overview of the properties of Keap1-Nrf2-IN-25 and
detailed protocols for its application in inflammation research.
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Quantitative Data for Keapl-Nrf2-IN-25

Parameter Value Reference
Molecular Formula C25H28N206S [11[2]
IC50 (Keapl-Nrf2 Inhibition) 0.55 pyM [1][2]
Kd (Keapl Binding Affinity) 0.50 uM [1][2]

Mechanism of Action

Potent, non-covalent inhibitor
of Keap1-Nrf2 protein-protein
interaction

[3]

Reported Biological Activity

Activates Nrf2, reduces ROS,
and decreases pro-
inflammatory cytokines (IL-1[3,
IL-6)

[1]14]

In Vivo Application

Protective effects against
Dextran Sulfate Sodium
(DSS)-induced colitis

[4]

Signaling Pathway and Mechanism of Action
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In Vitro Studies In Vivo Studies (DSS-induced Colitis Model)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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